Cas no 2229134-87-4 (5-(1-oxopropan-2-yl)thiophene-2-carbonitrile)

• Product Name: 5-(1-oxopropan-2-yl)thiophene-2-carbonitrile
• CAS No: 2229134-87-4
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 6253893
• PubChem ID: 165965679
• Update Time: 2025-10-30

5-(1-oxopropan-2-yl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-oxopropan-2-yl)thiophene-2-carbonitrile
• 2229134-87-4
• EN300-1749826

• Inchi： 1S/C8H7NOS/c1-6(5-10)8-3-2-7(4-9)11-8/h2-3,5-6H,1H3
• InChI Key： JLXQNFVXQUQRIJ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C(C=O)C

Computed Properties

• Exact Mass: 165.02483502g/mol
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.1Ų

Additional information on 5-(1-oxopropan-2-yl)thiophene-2-carbonitrile

Comprehensive Overview of 5-(1-oxopropan-2-yl)thiophene-2-carbonitrile (CAS No. 2229134-87-4): Properties, Applications, and Industry Relevance

5-(1-oxopropan-2-yl)thiophene-2-carbonitrile (CAS No. 2229134-87-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique molecular structure. The compound features a thiophene ring substituted with a carbonitrile group and a 1-oxopropan-2-yl moiety, making it a versatile intermediate for synthesizing complex molecules. Its CAS number serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases.

In recent years, the demand for heterocyclic compounds like 5-(1-oxopropan-2-yl)thiophene-2-carbonitrile has surged, driven by their applications in drug discovery and functional materials. The compound’s thiophene core is particularly valued for its electron-rich properties, which are essential in designing organic semiconductors and pharmacologically active agents. Researchers frequently explore its derivatives for antimicrobial, anti-inflammatory, and anticancer activities, aligning with the growing focus on precision medicine and targeted therapies.

The synthesis of 5-(1-oxopropan-2-yl)thiophene-2-carbonitrile typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to enhance yield and purity, addressing industry needs for scalable production. These methodologies are often discussed in scientific literature and patent filings, reflecting the compound’s commercial and academic relevance.

From an SEO perspective, queries related to "thiophene derivatives uses" and "CAS 2229134-87-4 suppliers" rank highly in search engines, indicating strong market interest. Environmental and regulatory trends also influence discussions, with green chemistry principles being applied to its synthesis to minimize waste and energy consumption. This aligns with broader industry shifts toward sustainable chemical manufacturing.

In material science, 5-(1-oxopropan-2-yl)thiophene-2-carbonitrile contributes to the development of conductive polymers and OLED materials, areas gaining traction due to the rise of flexible electronics and renewable energy technologies. Its electron-withdrawing and π-conjugated properties make it a candidate for organic photovoltaic cells, a hotspot in clean energy research.

To conclude, 5-(1-oxopropan-2-yl)thiophene-2-carbonitrile exemplifies the intersection of chemical innovation and industrial application. Its role in advancing life sciences and advanced materials ensures its continued prominence in research and development pipelines worldwide.